Cas no 630399-89-2 (1H-Indole-3-ethanol, 4-bromo-7-(1-methylethyl)-)
630399-89-2 structure
Product Name:1H-Indole-3-ethanol, 4-bromo-7-(1-methylethyl)-
CAS No:630399-89-2
MF:C13H16BrNO
MW:282.176242828369
CID:1644512
Update Time:2024-09-12
1H-Indole-3-ethanol, 4-bromo-7-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-3-ethanol, 4-bromo-7-(1-methylethyl)-
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- Inchi: 1S/C13H16BrNO/c1-8(2)10-3-4-11(14)12-9(5-6-16)7-15-13(10)12/h3-4,7-8,15-16H,5-6H2,1-2H3
- InChI Key: URNCHXSUNLOWEB-UHFFFAOYSA-N
- SMILES: N1C2=C(C(Br)=CC=C2C(C)C)C(CCO)=C1
Computed Properties
- Exact Mass: 281.04158
Experimental Properties
- Density: 1.421±0.06 g/cm3(Predicted)
- Boiling Point: 435.7±40.0 °C(Predicted)
- PSA: 36.02
- pka: 14.82±0.10(Predicted)
1H-Indole-3-ethanol, 4-bromo-7-(1-methylethyl)- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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